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Compound of Interest

Compound Name: 2-Chloro-1,3-dinitrobenzene

Cat. No.: B1198899

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 2-Chloro-1,3-dinitrobenzene in a laboratory setting. Adherence to these guidelines
is critical to ensure personnel safety and minimize environmental impact.

Chemical and Physical Properties

2-Chloro-1,3-dinitrobenzene is a yellow crystalline solid.[1] It is important to be aware of its
physical and chemical properties for safe handling and storage.
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Property Value Citations
CAS Number 606-21-3 [1]
Molecular Formula CeH3CIN204 [2]
Molecular Weight 202.55 g/mol [2]
Appearance Yellow crystals [1]
Melting Point 86-88 °C [2]
Boiling Point 315 °C at 760 mmHg [1]

Soluble in ethanol, ether, and

Solubility toluene. Practically insoluble in  [2]
water.
Storage Temperature Store at 4°C.

Hazard Identification and Safety Precautions

2-Chloro-1,3-dinitrobenzene is classified as a hazardous substance with significant health
risks.

GHS Hazard Statements:

H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H330: Fatal if inhaled.[3]

H373: May cause damage to organs through prolonged or repeated exposure.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Chloro-1,3-dinitrobenzene to
prevent exposure.
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PPE Category Specifications Citations
Tightly fitting safety goggles or

Eye/Face Protection gty ] g ¥ 9099 [3]
a face shield.

Chemical-resistant gloves
] (e.g., Nitrile, Neoprene).
Hand Protection ) ) [3]
Inspect gloves for integrity

before each use.

Laboratory coat, fully buttoned.
Body Protection A chemical-resistant apron is [3]

also recommended.

A NIOSH-approved respirator
with an appropriate cartridge
) ) for organic vapors and
Respiratory Protection ) ] o [3]
particulates is required if there
is a risk of inhaling dust or

vapors.

Experimental Protocols
Safe Handling Protocol

Adherence to this protocol is mandatory to minimize the risk of exposure during the handling of
2-Chloro-1,3-dinitrobenzene.

o Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure that an eyewash station and a safety shower are readily accessible.

o Before starting any work, review the Safety Data Sheet (SDS) for 2-Chloro-1,3-
dinitrobenzene.[1]

e Handling the Chemical:
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[e]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

o

Weigh and transfer the chemical in a fume hood to prevent the release of dust.

[¢]

Use non-sparking tools to prevent ignition.[3]

[¢]

Keep the container tightly closed when not in use.[3]

o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1][3]

o The storage container must be clearly labeled as "Toxic" and with the appropriate GHS
pictograms.

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.fishersci.com/store/msds?partNumber=AAL0459303&productDescription=2-CHLRO-13-DINTROBNZENE+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Safe Handling of 2-Chloro-1,3-dinitrobenzene
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Caption: Safe Handling Workflow
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Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Immediate Response:
o Evacuate all non-essential personnel from the spill area.
o Alert others in the vicinity.

o If the spill is large or you are unsure how to proceed, contact the institution's emergency
response team.

o Spill Containment and Cleanup (for small, manageable spills):

[e]

Don the appropriate PPE, including respiratory protection.

[e]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
spill absorbents). Do not use combustible materials like paper towels.

[e]

Carefully sweep the absorbed material into a labeled, sealable container for hazardous
waste.[4] Avoid creating dust.

[e]

Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and
water. Collect all cleaning materials for disposal as hazardous waste.[4]

» Reporting:

o Report the spill to the laboratory supervisor and the designated safety officer.
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Spill Response Protocol
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Caption: Spill Response Workflow
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Disposal Protocol

Dispose of 2-Chloro-1,3-dinitrobenzene and any contaminated materials as hazardous waste.
Never dispose of this chemical down the drain or in the regular trash.[5]

Waste Collection

e Solid Waste:

o Collect solid 2-Chloro-1,3-dinitrobenzene waste and contaminated materials (e.g.,
absorbent pads, gloves) in a designated, leak-proof, and clearly labeled hazardous waste
container.[5]

e Liquid Waste:

o If dissolved in a solvent, collect the solution in a compatible, sealed, and labeled
hazardous waste container.

Potential In-Lab Degradation Method (for consideration)

The following protocol is based on the reductive degradation of 1,3-dinitrobenzene by alkaline
ascorbic acid and may be adaptable for 2-Chloro-1,3-dinitrobenzene.[6] This procedure
should be performed in a fume hood with appropriate PPE.

Materials:

Sodium hydroxide (NaOH)

Ascorbic acid (Vitamin C)

Stir plate and stir bar

Beaker or flask

Procedure:

e For each gram of 2-Chloro-1,3-dinitrobenzene waste, prepare a solution of approximately
100 mL of water.
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e Slowly add sodium hydroxide to the solution to raise the pH significantly (e.g., to achieve a
concentration of 0.5-1 M NaOH).

e Add a molar excess of ascorbic acid (e.g., 2-5 times the molar amount of the dinitrobenzene
compound).

 Stir the mixture at room temperature. The degradation is reported to be rapid for 1,3-
dinitrobenzene, with near-complete removal within 30 minutes.[6]

» After the reaction is complete, neutralize the solution with a suitable acid (e.g., hydrochloric
acid) to a pH between 6 and 8.

o Dispose of the neutralized solution as hazardous waste according to institutional guidelines.

Note: This is a potential degradation method and should be validated on a small scale before
being implemented for larger quantities of waste. The degradation products should be
considered hazardous and disposed of accordingly.
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Waste Disposal Logical Flow
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Caption: Waste Disposal Logic

Emergency Procedures
First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Procedure Citations

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ . [3]
oxygen. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash
) the affected area with soap
Skin Contact [1]
and plenty of water for at least
15 minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Seek
immediate medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [1]

immediate medical attention.

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: Thermal decomposition can produce toxic gases, including nitrogen oxides
and hydrogen chloride.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0459303&productDescription=2-CHLRO-13-DINTROBNZENE+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2340629.htm
https://www.echemi.com/sds/2-chloro-13-dinitrobenzene-pid_Rock4948.html
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://pubmed.ncbi.nlm.nih.gov/27705834/
https://pubmed.ncbi.nlm.nih.gov/27705834/
https://pubmed.ncbi.nlm.nih.gov/27705834/
https://www.fishersci.com/store/msds?partNumber=AC160515000&countryCode=US&language=en
https://www.benchchem.com/product/b1198899#handling-and-disposal-of-2-chloro-1-3-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b1198899#handling-and-disposal-of-2-chloro-1-3-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b1198899#handling-and-disposal-of-2-chloro-1-3-dinitrobenzene-in-the-lab
https://www.benchchem.com/product/b1198899#handling-and-disposal-of-2-chloro-1-3-dinitrobenzene-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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